Cas no 2092816-18-5 (3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine
• CAS No: 2092816-18-5
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5722254
• PubChem ID: 121213388
• Update Time: 2025-06-10

3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS026723855
• 2092816-18-5
• 3-[4-(chloromethyl)-1-(2-fluoroethyl)pyrazol-3-yl]pyridine
• F2198-4885
• 3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C11H11ClFN3/c12-6-10-8-16(5-3-13)15-11(10)9-2-1-4-14-7-9/h1-2,4,7-8H,3,5-6H2
• InChI Key： FSRVRGMXRAENPB-UHFFFAOYSA-N
• SMILES： ClCC1=CN(CCF)N=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 239.0625532g/mol
• Monoisotopic Mass: 239.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine

3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine: A Comprehensive Overview

The compound with CAS No. 2092816-18-5, commonly referred to as 3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring fused with a pyrazole moiety, as well as the presence of a chloromethyl group and a 2-fluoroethyl substituent. These structural elements contribute to its intriguing chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for bioactive molecules. The pyridine ring in this compound further enhances its electronic properties, making it a promising candidate for various pharmacological applications. For instance, researchers have explored the potential of this compound as an inhibitor of certain enzyme pathways, which could lead to novel therapeutic interventions in oncology and neurodegenerative diseases.

The synthesis of 3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the chloromethyl and 2-fluoroethyl groups through nucleophilic substitution or coupling reactions. The final step involves the fusion of the pyridine ring, which is achieved through cyclization reactions under specific conditions. The optimization of these reaction conditions has been a focus of recent research, with studies aiming to improve yield and purity while minimizing environmental impact.

In terms of applications, this compound has shown potential in the development of advanced materials, particularly in the field of optoelectronics. Its unique electronic structure allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent breakthroughs in materials science have demonstrated that incorporating such compounds into device architectures can significantly enhance performance metrics such as luminous efficiency and power conversion efficiency.

From a toxicological perspective, 3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine has been subjected to rigorous safety assessments to ensure its suitability for biomedical applications. Initial studies indicate that it exhibits low toxicity at therapeutic concentrations, although further long-term studies are required to fully characterize its safety profile.

In conclusion, 3-(4-(chloromethyl)-1-(2-fluoroethyl)-1H-pyrazol-3-yl)pyridine represents a cutting-edge compound with diverse potential applications across multiple disciplines. Its unique structural features, combined with advancements in synthetic methodologies and application-oriented research, position it as a key player in future developments within medicinal chemistry and materials science.